Cas no 77169-11-0 (3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid)

3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core, widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the phenyl and methyl substituents, enhance its reactivity and versatility in organic transformations, particularly in the formation of amides, esters, and other functionalized derivatives. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure makes it valuable for applications in medicinal chemistry, such as the development of bioactive molecules and enzyme inhibitors. High purity grades are available to meet rigorous research and industrial requirements.

3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid structure

77169-11-0 structure

Product Name:3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid

CAS No:77169-11-0

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

MDL:MFCD01415214

CID:549105

PubChem ID:5230056

Update Time:2025-06-09

3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylicacid, 3-methyl-1-phenyl-
- 3-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
- Pyrazole-4-carboxylicacid, 3-methyl-1-phenyl- (6CI)
- AKOS009112430
- SCHEMBL4298023
- DTXSID60411719
- F2169-0609
- MFCD01415214
- CS-0058334
- XSSINBQIDAICII-UHFFFAOYSA-N
- 3-methyl-1-phenylpyrazole-4-carboxylic acid
- Z228581550
- 3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
- EN300-65276
- 1-Phenyl-3-methylpyrazole-4-carboxylic acid
- 77169-11-0
- D87007
- BS-14028
- AG-613/36963009
- DB-105662
- 3-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLICACID
- 3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid
- MDL： MFCD01415214
- Inchi： 1S/C11H10N2O2/c1-8-10(11(14)15)7-13(12-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
- InChI Key： XSSINBQIDAICII-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C)=O

Computed Properties

Exact Mass: 202.0743
Monoisotopic Mass: 202.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12

3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM332365-100mg	3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	77169-11-0	95%+	100mg	$234	2021-06-16
Chemenu	CM332365-250mg	3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	77169-11-0	95%+	250mg	$420	2021-06-16
Chemenu	CM332365-1g	3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	77169-11-0	95%+	1g	$720	2021-06-16
TRC	M357578-25mg	3-methyl-1-phenyl-1H-pyrazole-4-carboxylic Acid	77169-11-0		25mg	$ 50.00	2022-06-03
TRC	M357578-50mg	3-methyl-1-phenyl-1H-pyrazole-4-carboxylic Acid	77169-11-0		50mg	$ 70.00	2022-06-03
TRC	M357578-250mg	3-methyl-1-phenyl-1H-pyrazole-4-carboxylic Acid	77169-11-0		250mg	$ 250.00	2022-06-03
Chemenu	CM332365-1g	3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	77169-11-0	95%+	1g	$293	2023-02-01
abcr	AB201187-500 mg	3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid; .	77169-11-0		500mg	€39.30	2023-05-07
eNovation Chemicals LLC	D632265-1g	3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	77169-11-0	95%	1g	$495	2024-06-03
Enamine	EN300-65276-0.05g	3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid	77169-11-0	95.0%	0.05g	$63.0	2025-02-20